4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline

• IUPAC Name: 12-(3-bromophenyl)-11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,11,13(17)-heptaene
• InChI: InChI=1S/C22H16BrN/c23-16-7-3-6-15(13-16)22-19-10-4-9-18(19)21-17-8-2-1-5-14(17)11-12-20(21)24-22/h1-3,5-8,11-13H,4,9-10H2
• InChI Key: ZGZDCPSLTTXEEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=NC3=C2C4=CC=CC=C4C=C3)C5=CC(=CC=C5)Br
• Molecular Formula: C22H16BrN
• Molecular Weight: 374.3 g/mol

Description

The compound “4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline” is a chemical compound with the empirical formula C18H17BrN2O2S. It is an atypical agonist of α7-nAChR that binds to the receptor in an intrasubunit cavity.

Synthesis Analysis

The synthesis of this compound involves a microwave-assisted process. In a microwave vial, cyclopentadiene, 4–bromobenzaldehyde, 4-aminosulfonamide, and indium trichloride are combined in acetonitrile.

Molecular Structure Analysis

The absolute stereochemistry of the compound is 3aR,4S,9bS. The molecular weight of the compound is 405.31.

Chemical Reactions Analysis

The compound has been studied in a model reaction of radical-chain oxidation of 1,4-dioxane by oxygen of air.

Physical And Chemical Properties Analysis

The compound is a white to beige powder. It is soluble in DMSO at 20 mg/mL. The compound should be stored at a temperature of -20°C.

Mechanism of Action

The compound is an atypical agonist of α7-nAChR that binds to the receptor in an intrasubunit cavity, and activates the channel via a mechanism that is distinct from conventional agonists. It has been found that activity exclusively resided in the (+)-enantiomer.

Future Directions

The compound represents the most potent ago-PAM of α7 nAChRs available to date and is considered for further in vivo evaluation. It could potentially be used in the treatment of cognitive impairments in diseases such as Alzheimer’s and schizophrenia.